![molecular formula C20H16O9 B1248686 cercophorin A](/img/structure/B1248686.png)
cercophorin A
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Overview
Description
cercophorin A is a natural product found in Cercophora areolata with data available.
Scientific Research Applications
Calcium/Calmodulin Signaling in Cercosporin Biosynthesis
Cercosporin, closely related to cercophorin A, is produced by phytopathogenic Cercospora species. Research by Chung (2003) found that calcium/calmodulin (Ca2+/CaM) signaling is essential for cercosporin biosynthesis in Cercosporanicotianae. This study highlights the critical role of maintaining endogenous Ca2+ homeostasis in the production of cercosporin (Chung, 2003).
Photocytotoxic Effects on Human Tumor Cells
Mastrangelopoulou et al. (2018) investigated the photocytotoxicity of cercosporin against human tumor cell lines. This research showed that cercosporin is a potent singlet oxygen producer and its cytotoxic effects on cells could be harnessed for applications like photodynamic therapy in cancer treatment (Mastrangelopoulou et al., 2018).
Capillary Electrophoresis in Pharmaceutical Analysis
Bytzek and Hartinger (2012) discussed the application of capillary electrophoresis in medicinal inorganic chemistry, which can be relevant for analyzing compounds like this compound. This technique is crucial for quality control and characterization of pharmaceutical compounds (Bytzek & Hartinger, 2012).
Laser-Induced Fluorescence Detection in Biomedical Applications
Páez and Hernández (2001) highlighted the use of capillary electrophoresis with laser-induced fluorescence detection in biomedical research, which could be applicable for this compound analysis in various biological contexts (Páez & Hernández, 2001).
Antibiotics Determination in Food and Environmental Samples
García-Campaña et al. (2009) reviewed the application of capillary electrophoresis for determining antibiotic residues in food and environmental samples. Such methodologies could be adapted for this compound analysis in similar contexts (García-Campaña et al., 2009).
Oxidoreductases in Cercosporin Biosynthesis
Chen, Lee, and Chung (2007) explored the role of oxidoreductases in cercosporin biosynthesis. Their work on the genes encoding these enzymes in Cercospora nicotianae could provide insights into the metabolic pathways of related compounds like this compound (Chen, Lee, & Chung, 2007).
Enhanced Cercosporin Production through Co-culturing
Zhou et al. (2021) demonstrated that co-culturing Cercospora sp. with certain endophytic bacteria significantly enhances the production of cercosporin. This approach could potentially be applied to increase the yield of this compound for research and industrial applications (Zhou et al., 2021).
properties
Molecular Formula |
C20H16O9 |
---|---|
Molecular Weight |
400.3 g/mol |
IUPAC Name |
methyl 2-(6,8-dihydroxy-3-methyl-1-oxoisochromene-7-carbonyl)-3-hydroxy-5-methoxybenzoate |
InChI |
InChI=1S/C20H16O9/c1-8-4-9-5-12(21)16(17(23)14(9)20(26)29-8)18(24)15-11(19(25)28-3)6-10(27-2)7-13(15)22/h4-7,21-23H,1-3H3 |
InChI Key |
MYFOFPHZNZXXJC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=CC(=C(C(=C2C(=O)O1)O)C(=O)C3=C(C=C(C=C3O)OC)C(=O)OC)O |
synonyms |
cercophorin A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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